Cas no 1052114-83-6 (5-Bromo-4-hydroxynicotinic acid)

• Product Name: 5-Bromo-4-hydroxynicotinic acid
• CAS No: 1052114-83-6
• MF: C₆H₄BrNO₃
• MW: 218.004860877991
• MDL: MFCD11101029
• CID: 1010996
• PubChem ID: 60204208
• Update Time: 2025-05-23

5-Bromo-4-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-hydroxynicotinic acid
• 5-bromo-4-hydroxypyridine-3-carboxylic acid
• 5-bromo-4-oxo-1H-pyridine-3-carboxylic acid
• 5-BroMo-4-hydroxypyridin-3-carboxylic acid

• MDL： MFCD11101029
• Inchi： 1S/C6H4BrNO3/c7-4-2-8-1-3(5(4)9)6(10)11/h1-2H,(H,8,9)(H,10,11)
• InChI Key： GZZLALVERDWLIO-UHFFFAOYSA-N
• SMILES： BrC1=CNC=C(C(=O)O)C1=O

Computed Properties

• Exact Mass: 216.93700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.985±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 70.16000
• LogP: 0.83560

Additional information on 5-Bromo-4-hydroxynicotinic acid

Research Brief on 5-Bromo-4-hydroxynicotinic Acid (CAS: 1052114-83-6): Recent Advances and Applications in Chemical Biology and Medicine

5-Bromo-4-hydroxynicotinic acid (CAS: 1052114-83-6) is a halogenated derivative of nicotinic acid that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting enzyme inhibition and signal transduction pathways. Recent studies have explored its potential as a building block for novel drug candidates, with a focus on its unique physicochemical properties and reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-bromo-4-hydroxynicotinic acid in the development of kinase inhibitors. Researchers utilized this compound as a core scaffold to design selective inhibitors of Bruton's tyrosine kinase (BTK), achieving nanomolar potency through strategic modifications of the bromo and hydroxy functional groups. The study highlighted the compound's ability to form critical hydrogen bonds with kinase active sites while maintaining favorable pharmacokinetic properties.

In the field of chemical biology, 5-bromo-4-hydroxynicotinic acid has emerged as a valuable tool for protein labeling and bioconjugation. A recent Nature Chemical Biology publication (2024) described its use in the development of novel photoaffinity probes, where the bromine atom served as an effective handle for further functionalization through palladium-catalyzed cross-coupling reactions. This approach enabled the creation of targeted probes for studying protein-protein interactions in live cells.

The compound's potential in antimicrobial drug development was explored in a 2023 Antimicrobial Agents and Chemotherapy study. Researchers synthesized a series of 5-bromo-4-hydroxynicotinic acid derivatives that demonstrated potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that the bromine substitution at the 5-position significantly enhanced membrane penetration compared to non-halogenated analogs.

Recent advances in synthetic methodology have expanded the accessibility of 5-bromo-4-hydroxynicotinic acid derivatives. A 2024 Organic Letters publication reported a novel one-pot synthesis protocol that improved yield and purity while reducing environmental impact through green chemistry principles. This development is particularly significant for scaling up production for preclinical and clinical studies.

From a structural perspective, computational studies published in Journal of Chemical Information and Modeling (2023) have provided new insights into the conformational preferences of 5-bromo-4-hydroxynicotinic acid and its interactions with biological targets. Molecular dynamics simulations revealed that the compound adopts a stable planar conformation in aqueous solution, facilitating its binding to various enzyme active sites.

Ongoing clinical research is investigating the therapeutic potential of 5-bromo-4-hydroxynicotinic acid derivatives in oncology. Preliminary results from phase I trials (2024) suggest good tolerability and promising pharmacokinetic profiles for several lead compounds, particularly in hematological malignancies. These developments position 5-bromo-4-hydroxynicotinic acid as a valuable scaffold for future drug discovery efforts across multiple therapeutic areas.